Lead

7439-92-1

Pb

207 g/mol

Insoluble (NTP, 1992)
Insoluble in water but dissolves slowly in water containing a weak acid; soluble in dilute nitric acid
Soluble in HNO3 at 221 g/100 mL at 50 °C; slightly soluble in alcohol
Solubility in water, g/l: (practically insoluble)
Insoluble

Pb, Lead

Soft silver-bluish white to gray metal. (NTP, 1992)
DryPowder; DryPowder, OtherSolid; OtherSolid; OtherSolid, Liquid; WetSolid
BLUE SILVERY-WHITE-TO-GREY POWDER.
Soft silver-bluish white to gray metal.
A heavy, ductile, soft, gray solid.

Bluish-white, silvery, gray metal. Highly lustrous when freshly cut, tarnishes upon exposure to air. Cubic crystal structure.
A heavy, ductile, soft, gray solid

3164 °F at 760 mm Hg (NTP, 1992)
1740 °C
3164°F

11.3437 at 61 °F (NTP, 1992)
11.34 at 20 °C/4 °C
11.34 g/cm³
11.34

None

621.5 °F (NTP, 1992)
327.4 °C
327.5 °C
621.5°F
621°F

7Y62STE4M2

H360FD: May damage fertility;
May damage the unborn child [Danger Reproductive toxicity];
H362: May cause harm to breast-fed children [Reproductive toxicity, effects on or via lactation]

Lead Metal is an element with atomic symbol Pb, atomic number 82, and atomic weight 207.2.

Exposure to lead (Pb) from environmental sources remains an overlooked and serious public health risk. Starting in childhood, Pb in the skeleton can disrupt epiphyseal plate function, constrain the growth of long bones, and prevent attainment of a high peak bone mass, all of which will increase susceptibility to osteoporosis later in life. We hypothesize that the effects of Pb on bone mass, in part, come from depression of Wnt/b-catenin signaling, a critical anabolic pathway for osteoblastic bone formation. In this study, we show that depression of Wnt signaling by Pb is due to increased sclerostin levels in vitro and in vivo. Downstream activation of the b-catenin pathway using a pharmacological inhibitor of GSK-3b ameliorates the Pb inhibition of Wnt signaling activity in the TOPGAL reporter mouse. The effect of Pb was determined to be dependent on sclerostin expression through use of the SOST gene knock-out mice, which are resistant to Pb-induced trabecular bone loss and maintain their mechanical bone strength. Moreover, isolated bone marrow cells from the sclerostin null mice show improved bone formation potential even after exposure to Pb. Also, our data suggest that the TGFb canonical signaling pathway is the mechanism by which Pb controls sclerostin production. Taken together these results support our hypothesis that the osteoporotic-like phenotype observed after Pb exposure is, in part, regulated through modulation of the Wnt/b-catenin pathway.
Lead interferes with heme synthesis at four sites: 1. It directly stimulates, by feedback derepression, the mitochondrial enzyme delta-aminolevulinic acid synthetase (ALA-S), which mediates the condensation of glycine and succinyl coenzyme A to form ALA. Stimulation of ALA-S increases synthesis of ALA increasing ALA blood and urine. 2. Lead directly inhibits the cytosolic enzyme ALAD, which catalyzes the cyclocondensation of two units of ALA to porphobilinogen (PBG). Inhibition of ALAD by lead results in a negative exponential relationship between ALAD and lead in peripheral blood. 3. Lead depresses the coproporphyrin oxidase, resulting in increased coproporhyrin levels in urine. 4. Lead disturbs the mitochondrial enzyme ferrochelatase by impairment of iron incorporation into the enzyme. Ferrochelatase catalyzes the insertion of iron into protoporphyrin to form heme as a component of hemoglobin or other heme-containing enzymes, such as cytochrome c located in many tissues throughout the body.
Mechanisms for Lead Effects on the Nervous System: Morphological effects (neurodevelopmental): Impairment of timed programming of cell-cell connections Interference with neural cell adhesion molecules Altered migration of neurons during development Pharmacological effects (lead effects on calcium metabolism): Interference with neurotransmitter kinetics Blocks voltage-dependent calcium membrane channels Substitutes for calcium in calcium-sodium ATP pump Competition for Ca-binding sites Competition for uptake by mitochondria Binding to second messenger calcium receptors (e.g., calmodulin, protein kinase C)
A major factor in the hyperuricemia found in lead nephropathy is thought to be reduced renal clearance of urate, probably due to reduced active tubular secretion of urate or excessive tubular reabsorption ... Increased nucleoprotein turnover could be a factor ... The crystalline material removed from joints of persons suffering from lead-related gouty arthritis is, indeed, composed of urate, but the pathogenesis of the abnormal uric /acid/ metabolism associated with saturnine gout is not well understood. Studies to date indicate that renal factors contributing to the hyperuricemia are multiple and complex.
Lead exposure may modify the metabolism of catecholamines and of hormones controlled by the hypothalamopituitary axis and may affect the kallikrein-kinin system ... Cardiovascular responses to agonists indicated that lead exposure affects the renin-angiotensin system and induces sympathetic hyperactivity by acting on central and peripheral sympathetic junctions, increasing the responsiveness to stimulation of alpha2-adrenoreceptors, and by increasing the reactivity to stimulation of cardiac and vascular beta-adrenergic and dopaminergic receptors. The cAMP-dependent availability of Ca2+ for contractile mechanisms of the cardiovascular muscle cells may also be affected by lead ... This series of effects on the renin-angiotensin system, on the reactivity to stimulation of peripheral catecholaminergic receptors, on sympathetic and vagal tone, and on reactivity to the stimulation of baroreceptors, may be responsible for the observed association between lead exposure and hypertension.

1.77 mm Hg (NTP, 1992)
1.77 mm Hg at 1000 °C
1.77 mmHg
0 mmHg (approx)

Health Hazard

ASTM requires pig lead to be 99.85 to 99.90% pure; impurities consist of silver, copper, arsenic, antimony, tin, zinc, iron, and/or bismuth.

7439-92-1
14701-27-0
15158-12-0
54076-28-7
14452-81-4

Lead
Plumbylidyne

The biological half-life (PB) in the bones of humans = 10 years
... /In one case,/ the distribution of lead /was followed/ in the blood, serum, cerebrospinal fluid, and urine before and after chelation therapy of a subject who had ingested soft solder. ... The half-life /was/ nearly 20 days for lead elimination from blood ... .
The first half-time of lead in blood after the cessation of exposure is 35-40 days, while for the lead in long bones, the half-time is around 20 yr.

Chemical Classes -> Inorganic substances
Hazardous Air Pollutants (HAPs)
Food Contaminant -> METALS; -> JECFA Functional Classes
Health Hazards -> Carcinogens, Teratogens

Roasting and reduction of galena (lead sulfide), anglesite (lead sulfate), and cerussite (lead carbonate). Also from scrap. Method of Purification: Desilvering (Parks process), electrolytic refining (Betts process), pyrometallurgical refining (Harris process). Bismuth is removed by Betterton-Kroll process.
Primary lead is obtained from mined ore. The crude ore is first beneficiated, which involves processes such as crushing, dense-medium separation, grinding, and froth floatation to obtain concentrates with higher lead concentrations. Primary metal is generally produced from the sulfide concentrate by a two-step process involving (1) an oxidative roast to remove sulfur with the formation of PbO and (2) blast furnace reduction of the PbO. ... Secondary lead is obtained from scrap lead ... primarily from recycled lead-acid batteries.

Agriculture, forestry, fishing and hunting
All other basic inorganic chemical manufacturing
Battery production.
Computer and electronic product manufacturing
Electrical equipment, appliance, and component manufacturing
Explosives manufacturing
Fabricated metal product manufacturing
Machinery manufacturing
Miscellaneous industrial batteries
Miscellaneous manufacturing
Primary metal manufacturing
Secondary Aluminum Manufacturing
Secondary smelting of non-ferrous metals
Services
Transportation equipment manufacturing
Wholesale and retail trade
Lead: ACTIVE
Lead has outstanding properties: low melting point, ease of casting, high density, softness, malleability, low strength, ease of fabrication, acid resistance, electrochemical reaction with sulfuric acid, and chemical stability in air, water, and earth. The principal uses of lead and its compounds are in lead-acid batteries. For most applications, lead is not used in its pure state, but rather as an alloy. /Lead/
The Doe Run Resources Corp. (St. Louis, MO) operated the only domestic primary lead smelter-refinery facility, which was in Herculaneum, MO.[USGS; 2013 Minerals Yearbook. Lead
Most (97%) lead mined in the United States comes from mines in Missouri and Alaska. The rest comes from mines in Colorado, Idaho, Montana, Washington, and Nevada. Ores of the Southeast Missouri lead belt and extensive deposits such as in Silesia and Morocco are of the replacement type.
Stricter regulations concerning lead emissions and ambient lead in air levels and the necessity to reduce capital and operating costs have encouraged the development of alternative lead smelting processes to replace the sinter plant-blast furnace combination. Four lead smelting processes /Kivcet, QSL, Isasmelt, and Boliden Kaldo/ have reached the stage of being promoted as commercially viable for lead concentrates. In general these processes offer the following potential advantages: ability to meet proposed future in-plant hygiene requirements; reduction in energy costs through the utilization of the heat of combustion of the concentrates; reduction in capital and operating costs through the use of compact, high intensity vessels; and the production of low volumes of process gas of high SO2 content through the use of large amounts of (tonnage) oxygen.
For more General Manufacturing Information (Complete) data for Lead, elemental (7 total), please visit the HSDB record page.

Keep container tightly closed in a dry and well-ventilated place. Keep in a dry place.
Store in a secure poison location. ... Lead must be stored to avoid contact with oxidizers (such as perchlorates, peroxides, permanganates, chlorates, and nitrates) and chemically active metals (such as potassium, sodium, magnesium, and zinc), since violent reactions occur.

The distribution of iv admin lead (50 nmol/kg) was studied by means of autoradiography and impulse counting in pregnant C57BL mice (day 18 of gestation) treated orally with dithiocarbamates. Diethyldithiocarbamate, disulfiram or thiram (2X1 mmol/kg) or vehicle (gelatin) alone, was given by gavage 2 hr before & immediately after injection of lead. All the dithiocarbamates changed the distribution pattern of lead. Disulfiram had the greatest effect at 24 hr after lead. The pattern of changes in lead distribution is consistent with the formation in the body of lipid sol. Lead-dithiocarbamate complexes that pass biological barriers more easily than inorganic lead (to brain, fetus, melanocytes, etc), probably are followed by a dissociation of the complexes in the tissues.
Chelating agents, zinc salts, and selenium preparations have been utilized with some success in attempts to reduce absorption and/or increase the excretion of absorbed lead. ... Both selenium and vitamin E have been shown to be involved in decreasing the toxic effect of lead in rats.
Diets low in calcium fed to rats along with varying levels of lead resulted in considerably higher blood and tissue levels of lead ... than those that occurred in rats fed a normal calcium diet ... An inverse relationship has been found between brain lead and dietary calcium, illustrating that low dietary calcium increases lead content of critical organs, including the brain. Iron deficiency has also been shown in experimental animals to increase lead absorption from the intestinal tract. The mechanism by which lead affects iron absorption is uncertain. A possible connection between lead and intestinal ferritin and iron has been suggested for some time ... Lead competes with iron for ferritin binding sites. Whether transferrin in the intestinal mucosa is also involved has not been demonstrated. Lead and zinc interactions are not as well defined as those between lead and calcium and lead and iron ... Zinc-deficient diets during gestation resulted in increased transfer of lead to pups through milk as well as reduced bw of newborn pups ... Rats fed a low zinc diet ... containing lead at levels of 10 or 100 ppm had significantly higher retention of lead in the brain compared to those fed a diet with 20 ppm zinc ... Lead enhanced urinary excretion of zinc in dogs as result of increased ultrafilterable plasma zinc and change in renal tubular zinc transport ... Low dietary copper enhanced lead absorption in rats fed a high lead diet. It was subsequently shown that reduced copper enhanced the hematological effects of lead and that both copper and iron deficiencies must be corrected to restore hemoglobin levels to normal.
Prenatal exposure to polychlorinated biphenyls (PCBs) and lead are thought to be risk factors for attention-deficit hyperactivity disorder (ADHD), whereas the prenatal influence of polychlorinated dibenzo-p-dioxins and -furans (PCDD/Fs) on attention performance has been less studied. Within the Duisburg Birth Cohort Study, we investigated low-level exposure to these compounds in relation to children's attention. METHODS: We measured blood levels of PCDD/Fs, PCBs and lead from pregnant mothers (32(nd) week of pregnancy) and PCDD/Fs and PCBs in breast milk (2 weeks after delivery). The attention of school-aged children (N=117) was investigated with a computer-based test battery of attention performance (KITAP) and a parent rating questionnaire of behaviors related to ADHD (FBB-ADHS). Influences of the exposure on attention were analyzed by multiple regression analyses. Increasing prenatal PCDD/F and PCB concentrations were significantly (p<0.05) associated with a higher number of omission errors in the subtest Divided Attention (47% and 42%; 95% confidence intervals (95%-CI): 1.08-2.00 and 1.07-1.89, respectively). Prenatal lead concentrations had few significant associations with attention performance (e.g., a 23% higher number of omission errors in the subtest Distractibility; 95%-CI: 1.00-1.51), whereas ADHD-related behavior (questionnaire based) was increased with increasing lead exposure (Overall-ADHD: 9%; 95%-CI: 1.01-1.17). ADHD-related behavior was negatively associated with prenatal PCDD/F or PCB exposures (e.g., for PCB exposure: -10%; 95%-CI: 0.82-0.99). Pre- and perinatal PCDD/F and PCB exposure may have subtle influences on attention performance in healthy children at low environmental levels, while behavior changes are negatively associated. Furthermore, we provide additional evidence for the impact of prenatal lead exposure on attention deficits.

Stable under recommended storage conditions.
Tarnishes on exposure to air. ...Attacked by pure water, weak organic acids in the presence of oxygen. Resistant to tap water, hydrofluoric acid, brine, solvents.

Modify: 2023-08-15